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Compound Name: Trimethyl borate

Cat. No.: B150158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of trimethyl borate,

a reaction of significant interest in organic synthesis and various industrial processes. The

document details the reaction mechanism, kinetics, and influential factors, supported by

quantitative data and detailed experimental protocols.

Introduction
Trimethyl borate, B(OCH₃)₃, is a versatile organoboron compound widely utilized as a reagent

in organic chemistry, notably as a precursor to boronic acids for Suzuki couplings.[1][2] Its utility

is often influenced by its susceptibility to hydrolysis, a rapid reaction with water that yields boric

acid and methanol.[3][4] Understanding and controlling this hydrolysis is paramount for its

effective use in synthesis and other applications. This guide aims to provide a detailed

technical understanding of this fundamental reaction.

The Hydrolysis Reaction
The overall chemical equation for the hydrolysis of trimethyl borate is as follows:

B(OCH₃)₃ + 3H₂O ⇌ B(OH)₃ + 3CH₃OH

This reaction is a reversible process, but under standard conditions with an excess of water,

the equilibrium lies far to the right, favoring the formation of boric acid and methanol.[5] The
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reaction is known to be extremely rapid, often completing in under a minute in the presence of

sufficient water.[3]

Physicochemical Properties of Trimethyl Borate
A summary of the key physicochemical properties of trimethyl borate is presented in Table 1.

Property Value Reference

Molecular Formula C₃H₉BO₃ [6]

Molar Mass 103.91 g/mol [6]

Appearance Colorless liquid [4]

Density 0.932 g/mL [6]

Melting Point -34 °C [4]

Boiling Point 68-69 °C [6]

Solubility in Water Decomposes [6]

Reaction Mechanism
The hydrolysis of trimethyl borate proceeds through a nucleophilic attack of water on the

electron-deficient boron atom. Computational studies support a step-wise mechanism involving

the formation of a tetrahedral intermediate.

A proposed step-by-step mechanism for the hydrolysis of one methoxy group is illustrated

below. The subsequent hydrolysis of the remaining methoxy groups follows a similar pathway.

B(OCH₃)₃ [Transition State 1]Nucleophilic attack

+ H₂O

B(OCH₃)₃(H₂O)
(Tetrahedral Intermediate) [Transition State 2]Proton transfer & C-O bond cleavage B(OCH₃)₂(OH) + CH₃OH

Click to download full resolution via product page
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Caption: Proposed mechanism for the first step of trimethyl borate hydrolysis.

The reaction can be catalyzed by both acids and bases. In acidic conditions, protonation of a

methoxy group makes it a better leaving group. In basic conditions, the hydroxide ion acts as a

a more potent nucleophile than water.

Kinetics and Quantitative Data
The hydrolysis of trimethyl borate is characterized by its rapid rate. Quantitative studies have

provided insights into the equilibrium of this reaction.

Equilibrium Constant
The equilibrium constant (K) for the hydrolysis of methyl borate has been determined to be

15.81.[3] This value indicates a strong thermodynamic preference for the formation of boric

acid and methanol.

Factors Influencing Reaction Rate
Water Concentration: The rate of hydrolysis is directly proportional to the concentration of

water. The reaction can be significantly slowed or effectively stopped by minimizing the

presence of water.

pH: The hydrolysis is catalyzed by both acid and base. While specific rate constants for

trimethyl borate under varying pH are not readily available in the literature, studies on

analogous boronic esters show a clear dependence of the hydrolysis rate on pH.[7]

Temperature: As with most chemical reactions, the rate of hydrolysis increases with

temperature. However, due to the already rapid nature of the reaction at room temperature,

studies often focus on controlling the temperature to slow the reaction for analytical

purposes.[3]

Steric Hindrance: The rate of hydrolysis of borate esters is sensitive to steric hindrance

around the boron atom. Bulkier alkoxy groups can significantly slow down the rate of

hydrolysis.[3]

Experimental Protocols
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Several methods can be employed to study the hydrolysis of trimethyl borate. The choice of

method often depends on the desired information, such as the reaction rate or the extent of

hydrolysis at equilibrium.

Titrimetric Method for Monitoring Hydrolysis
This method is suitable for determining the concentration of unhydrolyzed trimethyl borate at

specific time points.

Principle: The reaction is quenched by adding the sample to a non-aqueous solvent, and the

remaining trimethyl borate is then hydrolyzed, and the resulting boric acid is titrated with a

standard base in the presence of mannitol.

Procedure:[3]

Prepare a solution of trimethyl borate in a dry, inert solvent (e.g., acetone).

Initiate the hydrolysis by adding a known amount of water at a controlled temperature (e.g.,

in an ice bath to slow the reaction).

At desired time intervals, withdraw an aliquot of the reaction mixture and immediately add it

to a flask containing anhydrous benzene to quench the hydrolysis.

The boric acid formed and any unreacted water will precipitate.

Filter the mixture to obtain a clear solution of the unhydrolyzed ester in benzene.

Take an aliquot of the filtrate, add water, mannitol, and a phenolphthalein indicator.

Titrate the boric acid (formed from the hydrolysis of the remaining ester) with a standardized

sodium hydroxide solution to a persistent pink endpoint.

The amount of NaOH used is proportional to the concentration of unhydrolyzed trimethyl
borate at the time of quenching.
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Initiate Hydrolysis
(TMB + H₂O)

Quench with
Anhydrous Benzene

At timed intervals

Filter to remove
precipitated Boric Acid

Titrate Filtrate with NaOH
(in presence of Mannitol)

Calculate [TMB]

Click to download full resolution via product page

Caption: Workflow for the titrimetric analysis of trimethyl borate hydrolysis.

Spectroscopic and Chromatographic Methods
Modern analytical techniques can also be employed for more detailed kinetic studies.

NMR Spectroscopy: ¹H and ¹¹B NMR can be used to monitor the disappearance of trimethyl
borate and the appearance of methanol and boric acid in real-time.[8][9] This method

provides detailed structural information about the species in solution.

Gas Chromatography (GC): GC can be used to quantify the concentration of trimethyl
borate and methanol over time. This method is particularly useful for following the kinetics of

the reaction.[10][11]
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Stopped-Flow Spectrophotometry: For extremely fast reactions, stopped-flow techniques

coupled with a suitable detection method (e.g., UV-Vis spectrophotometry if a chromophoric

borate ester is used or a coupled assay is devised) can be used to measure initial reaction

rates.[12]

Conclusion
The hydrolysis of trimethyl borate is a rapid and thermodynamically favorable reaction that is

fundamental to its chemistry and applications. A thorough understanding of its mechanism,

kinetics, and the factors that influence its rate is crucial for researchers and professionals

working with this versatile reagent. The experimental protocols outlined in this guide provide a

starting point for the quantitative investigation of this important reaction, enabling better control

and optimization of processes involving trimethyl borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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